Cas no 1267034-06-9 (3-Amino-3-(4-fluorophenyl)butanoic acid)

• Product Name: 3-Amino-3-(4-fluorophenyl)butanoic acid
• CAS No: 1267034-06-9
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 5207302
• PubChem ID: 55271073
• Update Time: 2025-05-20

3-Amino-3-(4-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4-fluorophenyl)butanoic acid
• 3-Amino-3-(4-fluorophenyl)butanoic acid

• Inchi： 1S/C10H12FNO2/c1-10(12,6-9(13)14)7-2-4-8(11)5-3-7/h2-5H,6,12H2,1H3,(H,13,14)
• InChI Key： LCPBOYMZWFDXHF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)(CC(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• XLogP3: -1.7
• Topological Polar Surface Area: 63.3

Additional information on 3-Amino-3-(4-fluorophenyl)butanoic acid

Comprehensive Overview of 3-Amino-3-(4-fluorophenyl)butanoic acid (CAS No. 1267034-06-9)

3-Amino-3-(4-fluorophenyl)butanoic acid (CAS No. 1267034-06-9) is a fluorinated organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its 4-fluorophenyl group and butanoic acid backbone, has garnered attention due to its structural similarity to bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting neurological and metabolic disorders. The presence of the fluorine atom enhances its metabolic stability, making it a valuable candidate for medicinal chemistry.

In recent years, the demand for fluorinated amino acids like 3-Amino-3-(4-fluorophenyl)butanoic acid has surged, driven by their role in designing novel therapeutics. The compound’s unique structure allows it to interact with enzymes and receptors, potentially modulating pathways involved in inflammation and neurodegeneration. This aligns with current trends in precision medicine, where tailored molecular designs are critical for addressing complex diseases. Additionally, its CAS No. 1267034-06-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 3-Amino-3-(4-fluorophenyl)butanoic acid is synthesized through multi-step organic reactions, often involving asymmetric catalysis to achieve high enantiomeric purity. This is crucial for its application in chiral drug development, a hot topic in pharmaceutical sciences. The compound’s carboxylic acid functionality also makes it a versatile intermediate for further derivatization, such as peptide coupling or esterification. Such flexibility is highly sought after in combinatorial chemistry and high-throughput screening platforms.

The growing interest in fluorinated compounds is partly due to their improved pharmacokinetic properties. For instance, the 4-fluorophenyl moiety in 3-Amino-3-(4-fluorophenyl)butanoic acid can enhance membrane permeability and bioavailability, addressing common challenges in drug delivery. This has led to its inclusion in libraries for fragment-based drug discovery, a strategy gaining traction in oncology and infectious disease research. Moreover, its CAS No. 1267034-06-9 is often cross-referenced in patents, highlighting its industrial significance.

Beyond pharmaceuticals, 3-Amino-3-(4-fluorophenyl)butanoic acid is studied for its potential in agrochemicals and materials science. The fluorine atom’s electronegativity can influence molecular interactions, enabling the design of advanced polymers or coatings with tailored properties. This interdisciplinary appeal underscores the compound’s versatility, making it a subject of interest in both academic and industrial settings. Searches for fluorophenyl derivatives and amino acid analogs frequently include this compound, further validating its broad applicability.

In conclusion, 3-Amino-3-(4-fluorophenyl)butanoic acid (CAS No. 1267034-06-9) represents a compelling case study in modern chemical research. Its structural features, combined with the rising demand for fluorinated building blocks, position it as a key player in drug development and beyond. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative therapeutic agents and functional materials.